![molecular formula C17H23N3O3 B6054773 3-{amino[4-(4-methoxyphenyl)-1-piperazinyl]methylene}-2,4-pentanedione](/img/structure/B6054773.png)
3-{amino[4-(4-methoxyphenyl)-1-piperazinyl]methylene}-2,4-pentanedione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-{amino[4-(4-methoxyphenyl)-1-piperazinyl]methylene}-2,4-pentanedione, also known as MPDP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential pharmaceutical applications. This compound belongs to the class of piperazine derivatives and has been studied extensively in recent years for its various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 3-{amino[4-(4-methoxyphenyl)-1-piperazinyl]methylene}-2,4-pentanedione is not fully understood, but it is believed to act on the GABAergic system by increasing the release of GABA and enhancing its inhibitory effects. The compound may also act on the glutamatergic system by reducing the release of glutamate, which is a major excitatory neurotransmitter.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects, including anticonvulsant, anxiolytic, and neuroprotective effects. The compound has also been shown to improve cognitive function and memory in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-{amino[4-(4-methoxyphenyl)-1-piperazinyl]methylene}-2,4-pentanedione in lab experiments is its relatively low toxicity and high selectivity for the GABAergic system. However, one of the limitations of using this compound is its poor solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for research on 3-{amino[4-(4-methoxyphenyl)-1-piperazinyl]methylene}-2,4-pentanedione, including further investigation of its mechanism of action and its potential therapeutic applications in the treatment of neurological disorders. Additional studies may also be conducted to explore the compound's potential as a cognitive enhancer and its effects on other physiological systems.
Synthesis Methods
The synthesis of 3-{amino[4-(4-methoxyphenyl)-1-piperazinyl]methylene}-2,4-pentanedione can be achieved through various methods, including the reaction of 4-methoxybenzaldehyde with piperazine in the presence of acetic acid and subsequent reaction with 2,4-pentanedione. Another method involves the reaction of 4-methoxybenzaldehyde with piperazine in the presence of acetic acid and subsequent reaction with 2,4-pentanedione in the presence of ammonium acetate.
Scientific Research Applications
3-{amino[4-(4-methoxyphenyl)-1-piperazinyl]methylene}-2,4-pentanedione has been found to have potential applications in the field of pharmaceuticals, particularly in the development of drugs for the treatment of various neurological disorders. The compound has been shown to exhibit significant anticonvulsant and neuroprotective effects, making it a promising candidate for the treatment of epilepsy, Alzheimer's disease, and Parkinson's disease.
Properties
IUPAC Name |
(Z)-4-hydroxy-3-[4-(4-methoxyphenyl)piperazine-1-carboximidoyl]pent-3-en-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N3O3/c1-12(21)16(13(2)22)17(18)20-10-8-19(9-11-20)14-4-6-15(23-3)7-5-14/h4-7,18,21H,8-11H2,1-3H3/b16-12+,18-17? |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWTHQBQIPIHPBH-USZBIXTISA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C(C(=O)C)C(=N)N1CCN(CC1)C2=CC=C(C=C2)OC)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C(/C(=O)C)\C(=N)N1CCN(CC1)C2=CC=C(C=C2)OC)/O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.